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Compound of Interest

Compound Name: 4-Methoxybenzenecarbothioamide

Cat. No.: B133991 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-Methoxybenzenecarbothioamide

Disclaimer: This document provides a summary of available information on 4-
Methoxybenzenecarbothioamide. It is intended for researchers, scientists, and drug

development professionals. A dedicated Safety Data Sheet (SDS) or a registered CAS number

for this specific compound could not be located during the literature search. The information

presented herein is based on a limited number of scientific publications and general knowledge

of the thioamide class of compounds. Therefore, this compound should be handled with the

utmost caution as a substance of unknown toxicity.

Chemical and Physical Properties
Limited experimental data is available for the physical and chemical properties of 4-
Methoxybenzenecarbothioamide. The primary source of information is a crystallographic

study that confirms its molecular formula and provides structural details.

Property Value Source

Molecular Formula C₈H₉NOS [1]

Molecular Weight 167.22 g/mol [1]

Appearance
Solid (recrystallized from

chloroform)
[1]
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Toxicological Information
No specific toxicological studies for 4-Methoxybenzenecarbothioamide were found. However,

the broader class of thioamide-containing compounds has been studied, and their toxicity is

generally linked to metabolic activation.

General Thioamide Toxicology:

Thioamides are known to be metabolized by flavoprotein monooxygenases or cytochromes

P450. This process involves sequential oxygenations of the sulfur atom, leading to the

formation of reactive intermediates. While the initial S-oxides are not toxic, further oxidation is

believed to produce highly reactive species, such as thioamide S,S-dioxides, which are thought

to be responsible for the observed toxic effects.[2] This metabolic activation can lead to the

elimination of the sulfur atom and the formation of nitrile or amide derivatives.[2]

It is crucial to assume that 4-Methoxybenzenecarbothioamide may undergo similar metabolic

activation and therefore could possess significant toxicity.

Hazard Identification and GHS Classification
Due to the absence of specific data, a formal GHS classification for 4-
Methoxybenzenecarbothioamide is not available. However, based on the general reactivity of

the thioamide functional group, the following hazards should be considered as potential risks:

Acute Toxicity: Unknown.

Skin Corrosion/Irritation: Potential for irritation.

Serious Eye Damage/Irritation: Potential for irritation.

Respiratory or Skin Sensitization: Unknown.

Germ Cell Mutagenicity: Unknown.

Carcinogenicity: Unknown.

Reproductive Toxicity: Unknown.
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Specific Target Organ Toxicity (Single and Repeated Exposure): Unknown.

Given the lack of data, it is prudent to handle this compound as if it were hazardous.

Handling, Storage, and Personal Protective
Equipment
Given the unknown toxicological profile, stringent safety precautions should be implemented

when handling 4-Methoxybenzenecarbothioamide.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Use appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from oxidizing agents.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a

particulate filter is recommended.
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First-Aid Measures
In the absence of specific data, the following general first-aid measures are recommended in

case of exposure:

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Protocols
The following is the only available experimental protocol for the synthesis of 4-
Methoxybenzenecarbothioamide, as described in the literature.

Synthesis of 4-Methoxybenzenecarbothioamide[1]

Materials:

Magnesium chloride hexahydrate (5.8 mmol)

Sodium hydrogen sulfide hydrate (70%, 11.6 mmol)
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Dimethylformamide (15 ml)

4-Methoxybenzonitrile (5.8 mmol)

Water (60 ml)

1 N HCl (30 ml)

Procedure:

A slurry of magnesium chloride hexahydrate and sodium hydrogen sulfide hydrate is

prepared in dimethylformamide.

4-Methoxybenzonitrile is added to the slurry.

The reaction mixture is stirred at room temperature for 5 hours.

The reaction mixture is then poured into water, leading to the formation of a precipitate.

The precipitate is collected by filtration.

The collected product is resuspended in 1 N HCl and stirred for an additional 25 minutes.

The solid is filtered again and washed with water to yield the final product.

Visualizations
The following diagrams illustrate the synthesis workflow and a generalized metabolic pathway

for thioamides.
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Synthesis Workflow

Slurry of MgCl2·6H2O and NaSH·xH2O
in DMF
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Caption: Synthesis workflow for 4-Methoxybenzenecarbothioamide.

General Metabolic Activation of Thioamides

Thioamide
(R-CS-NH2)
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Caption: Generalized metabolic activation pathway of thioamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and safety information for 4-
Methoxybenzenecarbothioamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133991#health-and-safety-information-for-4-
methoxybenzenecarbothioamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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